Cas no 20635-30-7 (1,4-Bis(diethoxymethyl)benzene)

• Product Name: 1,4-Bis(diethoxymethyl)benzene
• CAS No: 20635-30-7
• MF: C₁₆H₂₆O₄
• MW: 282.375245571136
• CID: 910171
• PubChem ID: 87577520
• Update Time: 2025-05-20

1,4-Bis(diethoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis(diethoxymethyl)benzene
• Terephthalaldehyde Bis(diethyl Acetal)
• Terephthalaldehyd-tetraaethyldiacetal
• Terephthalaldehyd-tetraethylacetal

• Inchi： 1S/C16H26O4/c1-5-17-15(18-6-2)13-9-11-14(12-10-13)16(19-7-3)20-8-4/h9-12,15-16H,5-8H2,1-4H3
• InChI Key： DASGCPYQJHPYBK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)C(OCC)OCC)OCC

Computed Properties

• Exact Mass: 282.18300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7

Experimental Properties

• Color/Form: Not determined
• Density: 0.99
• Refractive Index: 1.4720 to 1.4750
• PSA: 36.92000
• LogP: 3.82980
• Solubility: Not determined

1,4-Bis(diethoxymethyl)benzene Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501

Additional information on 1,4-Bis(diethoxymethyl)benzene

1,4-Bis(diethoxymethyl)benzene: A Comprehensive Overview

1,4-Bis(diethoxymethyl)benzene (CAS No. 20635-30-7) is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, also referred to as 1,4-bis(diethoxymethyl)benzene, is characterized by its unique structure and functional groups, making it a valuable component in numerous applications. In this article, we will delve into the properties, synthesis methods, applications, and recent advancements related to this compound.

The molecular structure of 1,4-bis(diethoxymethyl)benzene consists of a benzene ring with two diethoxymethyl groups attached at the 1 and 4 positions. The diethoxymethyl group (-CH2-OCH2CH3) introduces ether functionalities, which contribute to the compound's reactivity and solubility properties. This structure allows for a wide range of chemical transformations, making it a valuable precursor in organic synthesis.

Recent studies have highlighted the potential of 1,4-bis(diethoxymethyl)benzene in the development of advanced materials. For instance, researchers have explored its use as a building block for synthesizing polymers with tailored mechanical and thermal properties. The compound's ability to undergo polymerization under specific conditions has opened new avenues for creating high-performance materials suitable for aerospace and automotive industries.

In addition to its role in materials science, 1,4-bis(diethoxymethyl)benzene has found applications in medicinal chemistry. Its ether groups make it an ideal candidate for forming bioactive molecules through various coupling reactions. Recent research has demonstrated its utility in synthesizing drug delivery systems that enhance the bioavailability of therapeutic agents.

The synthesis of 1,4-bis(diethoxymethyl)benzene typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the Friedel-Crafts alkylation of benzene derivatives followed by subsequent functionalization steps. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production of the compound.

From an environmental perspective, understanding the fate and toxicity of 1,4-bis(diethoxymethyl)benzene is crucial for its safe handling and application. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, which aligns with eco-friendly industrial practices. However, further research is needed to assess its long-term impact on aquatic ecosystems.

In conclusion, 1,4-bis(diethoxymethyl)benzene (CAS No. 20635-30-7) stands as a testament to the ingenuity of modern chemistry. Its diverse applications across materials science, medicinal chemistry, and polymer technology underscore its significance in contemporary research and industry. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more prominent role in shaping future innovations.